4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3O2/c1-23-13-7-8-14(17(9-13)24-2)16-10-15(21-18(20)22-16)11-3-5-12(19)6-4-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: LOYGACWHQDPGLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)F)N)OC
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine (DFPP) is an organic compound that has been studied extensively in the scientific community. It is a small molecule with a molecular weight of 204.24 g/mol that has a variety of potential applications in scientific research. DFPP has been used in a variety of laboratory experiments, including studies of its biochemical and physiological effects, as well as its potential for use in drug development.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has been studied extensively in the scientific community due to its potential applications in drug development and other areas of research. It has been used in a variety of laboratory experiments, including studies of its biochemical and physiological effects. In addition, 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has been studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed that 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine binds to and modulates the activity of certain proteins, such as the enzyme cytochrome P450. This modulation of activity is thought to be responsible for the compound’s biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine are not yet fully understood. However, it has been observed to have an inhibitory effect on certain enzymes, such as cytochrome P450. In addition, it has been observed to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, its small molecular size makes it relatively easy to work with in a laboratory setting. The main limitation of using 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in laboratory experiments is its lack of specificity; it is not yet known which proteins it binds to or how it modulates their activity.

Future Directions

The potential future directions for 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine include further research into its mechanism of action and biochemical and physiological effects. Additionally, further studies could be conducted to determine the efficacy of 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in the treatment of various diseases. In addition, 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine could be used as a tool to study the function of certain proteins, such as cytochrome P450, in order to better understand their role in disease. Finally, 4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine could be used as a starting point for the development of new drugs and therapies.

Synthesis Methods

4-(2,4-Dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine can be synthesized in a two-step process. First, 2,4-dimethoxyphenyl is reacted with 4-fluorophenyl bromide in a solvent such as dimethyl sulfoxide (DMSO) to form 4-(2,4-dimethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine. The second step involves the hydrolysis of the product to the desired compound. The reaction is typically carried out at temperatures ranging from 80 to 100 °C.